Cas no 32018-87-4 (4-aminonaphthalene-1-carboxylic acid)

• Product Name: 4-aminonaphthalene-1-carboxylic acid
• CAS No: 32018-87-4
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD06208296
• CID: 1028881
• PubChem ID: 459314
• Update Time: 2025-11-01

4-aminonaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-naphthoic acid
• 4-aminonaphthalene-1-carboxylic acid
• BS-16864
• SCHEMBL629199
• ZB0715
• 4-Amino-1-naphthoicacid
• CS-W022066
• 4-aminonaphthalic acid
• 4-Amino-1-naphthalenecarboxylic Acid
• AKOS006294265
• GTCAZWRERBLCFJ-UHFFFAOYSA-N
• DB-113119
• EN300-211932
• MFCD06208296
• C15573
• 32018-87-4
• 1-Naphthalenecarboxylic acid, 4-amino-
• DTXSID40332630
• A875741

• MDL： MFCD06208296
• Inchi： 1S/C11H9NO2/c12-10-6-5-9(11(13)14)7-3-1-2-4-8(7)10/h1-6H,12H2,(H,13,14)
• InChI Key： GTCAZWRERBLCFJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Additional information on 4-aminonaphthalene-1-carboxylic acid

4-Aminonaphthalene-1-Carboxylic Acid (CAS No. 32018-87-4): A Comprehensive Overview

4-Aminonaphthalene-1-carboxylic acid (CAS No. 32018-87-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 1-carboxy-4-aminonaphthalene, is characterized by its unique molecular structure, which consists of a naphthalene ring system with an amino group and a carboxylic acid group attached at specific positions. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The molecular formula of 4-aminonaphthalene-1-carboxylic acid is C₁₂H₉NO₂, and its molecular weight is approximately 203.20 g/mol. The compound is typically a white to off-white crystalline solid at room temperature, with a melting point ranging from 265 to 267°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethylformamide (DMF).

In recent years, 4-aminonaphthalene-1-carboxylic acid has been extensively studied for its potential applications in the development of novel pharmaceuticals and materials. One of the key areas of interest is its use as a building block for the synthesis of bioactive molecules. For instance, researchers have explored its role in the synthesis of anti-inflammatory agents, antiviral compounds, and anticancer drugs. The presence of the amino and carboxylic acid groups allows for a wide range of chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 4-aminonaphthalene-1-carboxylic acid in the development of selective inhibitors for specific protein targets. The researchers synthesized a series of derivatives by modifying the amino and carboxylic acid groups and evaluated their inhibitory effects on target enzymes involved in various disease pathways. The results demonstrated that certain derivatives exhibited potent and selective inhibitory activity, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 4-aminonaphthalene-1-carboxylic acid has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of organic semiconductors and optoelectronic materials. Recent advancements in this area have led to the development of novel materials with enhanced performance characteristics, such as improved charge transport properties and photoluminescence efficiency.

In addition to its synthetic applications, 4-aminonaphthalene-1-carboxylic acid has been investigated for its environmental impact and safety profile. Studies have shown that it is relatively stable under standard laboratory conditions but may undergo degradation when exposed to strong acids or bases. Toxicological assessments have indicated that it has low acute toxicity but may pose long-term health risks if not handled properly. Therefore, appropriate safety measures should be taken during handling and storage to ensure safe usage.

The synthesis of 4-aminonaphthalene-1-carboxylic acid can be achieved through various routes, including classical organic synthesis methods and more modern techniques such as microwave-assisted synthesis and catalytic processes. One common approach involves the nitration of naphthalene followed by reduction to form the amino group and subsequent carboxylation to introduce the carboxylic acid group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing waste generation and improving overall yield.

In conclusion, 4-aminonaphthalene-1-carboxylic acid (CAS No. 32018-87-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in synthetic chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and optimize existing processes, further solidifying its importance in these fields.